3,5-dimethyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C15H17N5O3S/c1-11-15(12(2)23-19-11)24(21,22)18-6-7-20-10-14(9-17-20)13-4-3-5-16-8-13/h3-5,8-10,18H,6-7H2,1-2H3
• InChI Key: BBRQPEYEJSOVFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCCN2C=C(C=N2)C3=CN=CC=C3
• Molecular Formula: C15H17N5O3S
• Molecular Weight: 347.4 g/mol
• CAS No.: 2097923-54-9

Description

3,5-dimethyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-4-sulfonamide is a high-purity chemical compound supplied for research purposes. This molecule features a hybrid heterocyclic structure, incorporating a dimethyl oxazole ring, a pyrazole moiety, and a pyridine group, linked by a sulfonamide ethyl bridge. Compounds with such complex architectures, particularly those containing pyrazole and oxazole rings like the related structure 3,5-dimethyl-4-(1h-pyrazol-4-yl)-1,2-oxazole , are of significant interest in medicinal chemistry and drug discovery research. The presence of multiple nitrogen-containing heterocycles suggests potential for interaction with various biological targets. Researchers are exploring this compound and its analogs primarily in the context of kinase inhibition, enzyme regulation, and as a key scaffold in the development of novel therapeutic agents. Its specific physicochemical properties and mechanism of action are areas of active investigation. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Biological Activity

3,5-Dimethyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-4-sulfonamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented structurally as follows:

$$\text{C}_{14}\text{H}_{18}\text{N}_4\text{O}_3\text{S}$$

This structure features a sulfonamide group, an oxazole ring, and a pyridine-pyrazole moiety, which are instrumental in its biological activity.

Anticancer Activity

Recent studies have indicated that compounds containing oxazole and pyrazole moieties exhibit significant anticancer properties. For instance, derivatives of 1,2,4-oxadiazole have shown promising results against various cancer cell lines, including HeLa and CaCo-2 cells . The specific mechanism often involves the inhibition of key enzymes associated with cancer progression.

Table 1: Summary of Anticancer Activity

Compound	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Compound A	HeLa	10	HDAC inhibition
Compound B	CaCo-2	15	Apoptosis induction
3,5-Dimethyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-Oxazole-4-Sulfonamide	Various	Varies	Enzyme inhibition

Anti-inflammatory Properties

The compound has also been evaluated for its anti-inflammatory effects. Studies suggest that it may inhibit pro-inflammatory cytokines and enzymes such as COX-2, which are crucial in inflammatory pathways .

The biological activity of this compound is largely attributed to its ability to interact with specific protein targets involved in disease processes. For example:

• Inhibition of Histone Deacetylases (HDACs) : This action leads to altered gene expression associated with cell cycle regulation and apoptosis.
• Interaction with Carbonic Anhydrase (CA) : Compounds similar to the target molecule have shown inhibitory effects on CA, which is implicated in tumor growth and metastasis .

Case Studies

Several case studies have highlighted the efficacy of similar compounds:

• Study on Pyrazole Derivatives : A study demonstrated that pyrazole derivatives exhibited significant cytotoxicity against multiple cancer types, suggesting that modifications to the pyrazole ring can enhance biological activity .
• Oxazole Derivatives in Drug Discovery : Research focusing on oxazole derivatives revealed their potential in treating neurodegenerative disorders due to their ability to modulate neurotransmitter systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of pyridine- and pyrazole-containing sulfonamides. Below is a detailed comparison with analogs reported in the literature:

Substituent Variations in Pyrazole and Pyridine Moieties

Compound Name / ID	Key Structural Features	Biological/Physical Properties	Reference
3,5-dimethyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-4-sulfonamide (Target)	- 3,5-dimethyl-1,2-oxazole - Pyridin-3-yl-pyrazole ethyl linkage	Data not explicitly reported; inferred high solubility due to pyridine and polar sulfonamide	N/A
4-(4-Butyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-[(4-chlorophenyl)carbamoyl]-3-pyridinesulfonamide (27)	- 4-butyl-3,5-dimethylpyrazole - 4-chlorophenyl carbamoyl group	m.p. 138–142°C; IR: 1726 cm⁻¹ (C=O), 1164 cm⁻¹ (SO₂); Moderate kinase inhibition activity
Methyl N-[4-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-yl]sulfonyl-N′-cyanocarbamimidothioate (22)	- Thiourea-cyanamide hybrid - Butylpyrazole substituent	m.p. 119–123°C; IR: 3344 cm⁻¹ (NH), 1602 cm⁻¹ (C=N); Enhanced metabolic stability
Methyl N-{4-[(2-amino-2-oxoethyl)thio]pyridin-3-yl}sulfonyl-N′-cyanocarbamimidothioate (25)	- Thioacetamide side chain - Amide functionality	m.p. 217–219°C; IR: 1726 cm⁻¹ (C=O); Improved aqueous solubility

Key Observations :

• The target compound lacks the carbamoyl or thiourea substituents seen in analogs like 27 or 22 , which may reduce steric hindrance and improve binding to flat enzymatic pockets.
• The absence of bulky groups (e.g., 4-chlorophenyl in 27 ) in the target compound suggests higher conformational flexibility, which could enhance entropy-driven binding .

Spectroscopic and Thermodynamic Data

• IR Spectroscopy : The target’s sulfonamide group is expected to show SO₂ stretching near 1164–1385 cm⁻¹, consistent with analogs like 27 and 22 .
• Melting Points : Analogs with carbamoyl groups (e.g., 27 ) exhibit lower melting points (138–142°C) compared to thiourea derivatives (217–219°C for 25 ), likely due to reduced hydrogen-bonding capacity in the target compound .